![molecular formula C24H17F3N4O2S2 B460668 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide CAS No. 625377-99-3](/img/structure/B460668.png)
2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C24H17F3N4O2S2 and its molecular weight is 514.5g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Studies
This chemical has been utilized in the synthesis of new pyridine derivatives, which have demonstrated significant antibacterial activity. These compounds were formed through various chemical reactions, including condensation and reactions with piperazine and 4-methoxyphenylpiperazine (Patel & Agravat, 2009).
It has also been involved in the synthesis of isoxazole-based heterocycles. These synthesized compounds were evaluated for their in vitro antibacterial and antifungal activities, showing promising results (Darwish, Atia, & Farag, 2014).
Application in Heterocyclic Compound Synthesis
- The compound has been used in creating various pyrazole, 1,3-thiazole, and 1,3,4-thiadiazole derivatives incorporating 4-pyridyl moiety. These compounds offer potential in medicinal chemistry (Dawood, Alsenoussi, & Ibrahim, 2011).
Exploration in Medicinal Chemistry
In medicinal chemistry, its derivatives have been studied for structure-activity relationships in dual inhibitors, particularly focusing on metabolic stability improvements (Stec et al., 2011).
Another area of research involves the synthesis of azoles incorporating a sulfonamide moiety, evaluated for their anticonvulsant activity. Some of these derivatives exhibited significant anticonvulsive effects (Farag et al., 2012).
properties
IUPAC Name |
2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17F3N4O2S2/c1-13-4-3-5-19-21(13)31-23(35-19)30-20(32)12-34-22-16(11-28)17(24(25,26)27)10-18(29-22)14-6-8-15(33-2)9-7-14/h3-10H,12H2,1-2H3,(H,30,31,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULCKIGVPVKEVCM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)CSC3=C(C(=CC(=N3)C4=CC=C(C=C4)OC)C(F)(F)F)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17F3N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.